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Compound of Interest

Compound Name: C105SR

Cat. No.: B12386182

Application Note and Protocol

For researchers, scientists, and drug development professionals, the accurate preparation of
stock solutions is a critical first step in ensuring the reliability and reproducibility of experimental
results. This document provides a detailed protocol for the preparation of stock solutions of
C105SR, a novel and potent small-molecule inhibitor of cyclophilin D (CypD), using dimethyl
sulfoxide (DMSO) as the solvent.

C105SR has been identified as a promising therapeutic candidate for conditions associated
with mitochondrial dysfunction, particularly in the context of ischemia-reperfusion injury.[1][2] It
functions by inhibiting the peptidyl-prolyl cis-trans isomerase (PPlase) activity of CypD, a key
regulator of the mitochondrial permeability transition pore (mPTP).[1][3][4] Inhibition of MPTP
opening by C105SR has been shown to be protective against cell death.[1][3][4]

Quantitative Data Summary

Proper handling and storage of C105SR are paramount to maintaining its stability and activity.
The following table summarizes the key quantitative data for CL05SR.
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Property Value Reference
Molecular Weight 633.60 g/mol [4115][6]
Appearance White to light yellow solid [41[5]
Solubility in DMSO 250 mg/mL (394.57 mM) [41[5]
Storage of Powder -20°C for up to 3 years [4115]

) -80°C for up to 6 months;
Storage of Stock Solution [4115]
-20°C for up to 1 month

Experimental Protocol: Preparing a 10 mM C105SR
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of C105SR in DMSO, a
common starting concentration for in vitro experiments.

Materials:

e C105SR powder

¢ Anhydrous/molecular sieve-dried, sterile DMSO (newly opened bottle recommended)[4][5]
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

» Ultrasonic water bath

o Calibrated micropipettes and sterile tips

Procedure:

o Equilibrate C105SR: Allow the vial of C105SR powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.medchemexpress.cn/c105sr.html
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.medchemexpress.com/c105sr.html
https://www.medchemexpress.com/c105sr.html?locale=es-ES
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Weigh C105SR: Accurately weigh out the desired amount of CLO5SR powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 6.336 mg of C105SR.

o Calculation: Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
/1000

o Mass =10 mM x 1 mL x 633.60 g/mol / 1000 = 6.336 mg

o Add DMSO: Add the calculated volume of high-quality, anhydrous DMSO to the vial
containing the C105SR powder. For 6.336 mg of C105SR, add 1 mL of DMSO.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o For optimal dissolution, sonicate the solution in an ultrasonic water bath for 10-15 minutes.
[4][5] Visually inspect the solution to ensure that all the solid has dissolved.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[4][5]

Note on Preventing Precipitation in Aqueous Solutions:

When diluting the DMSO stock solution into aqueous buffers or cell culture media, it is crucial
to avoid precipitation of the compound. To prevent this, it is recommended to make
intermediate dilutions of the stock solution in DMSO before adding it to the final aqueous
solution.[7] Most cell-based assays can tolerate a final DMSO concentration of up to 0.1%.[7]
Always include a vehicle control (DMSO alone at the same final concentration) in your
experiments.

Visualizing the Experimental Workflow
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The following diagram illustrates the key steps in the preparation of a C105SR stock solution.

Preparation of C105SR Stock Solution
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Caption: Workflow for preparing C105SR stock solution.

C105SR Signaling Pathway

C105SR exerts its protective effects by targeting a critical pathway involved in regulated cell
death. The diagram below outlines the mechanism of action of CL05SR in inhibiting the

mitochondrial permeability transition pore.

Mechanism of C105SR Action
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Caption: C105SR inhibits CypD to prevent mPTP opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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